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Compound of Interest

Compound Name: d-Glucoheptose

Cat. No.: B1631966

For researchers, scientists, and drug development professionals, the responsible management
and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides a comprehensive, step-by-step procedure for the proper
disposal of d-Glucoheptose, a seven-carbon monosaccharide. While d-Glucoheptose is not
classified as a hazardous substance, it is imperative to adhere to established laboratory safety
protocols and local regulations for chemical waste.[1][2][3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is essential to wear the appropriate Personal
Protective Equipment (PPE). This includes safety glasses with side shields, chemical-resistant
gloves, and a laboratory coat.[1][5][6] All handling of d-Glucoheptose should be conducted in
a well-ventilated area to minimize the potential for dust inhalation.[3][5] In the event of a spill,
the solid material should be carefully swept up to avoid generating dust and placed into a
suitable container for disposal.[5][7]

Step-by-Step Disposal Protocol

The recommended method for the disposal of d-Glucoheptose is to treat it as a chemical
waste product and utilize a licensed professional waste disposal service.[1][3] Do not dispose
of d-Glucoheptose down the drain or in regular trash.[1]

1. Waste ldentification and Segregation:
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« ldentify the waste stream containing d-Glucoheptose.

o If d-Glucoheptose has been mixed with other chemicals, the disposal procedure must
account for the hazards of all components in the mixture.[1]

o Segregate this waste from other laboratory waste streams, such as radioactive or
biohazardous waste.[1]

2. Containerization:

e Place the waste d-Glucoheptose into a clearly labeled, sealed, and chemically compatible
container.[1][3]

e The label should prominently display the full chemical name, "d-Glucoheptose," and any
other identifiers required by your institution's waste management program.[1]

3. Storage:
» Store the sealed container with other non-hazardous solid chemical waste.[1]

e Ensure the storage area is a designated, secure location away from incompatible materials.

[7]
4. Professional Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department or equivalent
safety office to schedule a pickup for the chemical waste.[1][3]

e Provide the waste disposal service with any available safety information, such as a Safety
Data Sheet (SDS) if one is available.[1]

5. Documentation:

e Maintain a detailed record of the disposed chemical, including the quantity and the date of
disposal, in your laboratory's chemical inventory or waste log.[1]

Quantitative Data Summary
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Property Data

Chemical Name d-Glucoheptose

CAS Number 62475-58-5

Molecular Formula C7H1407

Molecular Weight 210.18 g/mol

Appearance White powder

Solubility in Water 86.76 g/L (at 20°C)

Hazard Classification Not generally classified as hazardous

Experimental Protocols

While this document focuses on disposal, the principles of safe handling are rooted in standard
laboratory practices. All procedures involving d-Glucoheptose should be conducted in
accordance with your institution's chemical hygiene plan. This includes risk assessments for
any new experimental protocols involving this compound.

Disposal Workflow
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d-Glucoheptose Disposal Workflow

Start: Identify d-Glucoheptose Waste

'

Wear Appropriate PPE
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Is the waste mixed with hazardous materials?

Segregate as Hazardous Waste Segregate as Non-Hazardous Chemical Waste
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Compatible Container

:
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Contact EHS for Professional Disposal

Document Disposal in Lab Records

:

End

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of d-Glucoheptose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Disposal of d-Glucoheptose in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1631966#d-glucoheptose-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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